N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide
• InChI: InChI=1S/C15H14ClN3O2/c1-10-12(16)3-2-4-13(10)19-15(21)14(20)18-9-11-5-7-17-8-6-11/h2-8H,9H2,1H3,(H,18,20)(H,19,21)
• InChI Key: NOEDKCCVZKBCRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2=CC=NC=C2
• Molecular Formula: C15H14ClN3O2
• Molecular Weight: 303.74 g/mol

Description

N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide, also known as CMPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CMPO is a chelating agent that has been widely used in the separation of actinides and lanthanides in nuclear fuel reprocessing.

Mechanism of Action

N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide acts as a chelating agent by forming complexes with metal ions. It has a high affinity for actinides and lanthanides, which allows for their selective separation from other metals. N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide also has the ability to form stable complexes with other metal ions, which has led to its potential applications in the treatment of diseases.
Biochemical and Physiological Effects:
N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide has been shown to have low toxicity and is relatively safe for use in laboratory experiments. It has been found to have no adverse effects on the liver, kidney, or other organs. However, further studies are needed to determine the long-term effects of N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide exposure.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide is its high selectivity for actinides and lanthanides, which makes it an ideal chelating agent for the separation of these metals. N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide is also relatively easy to synthesize and has low toxicity, which makes it suitable for use in laboratory experiments. However, one of the main limitations of N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide is its limited solubility in water, which can make its use in certain applications challenging.

Future Directions

There are several future directions for the use of N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide in scientific research. One potential application is in the development of novel chemotherapy drugs for the treatment of cancer. N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide has been shown to have anti-tumor activity and has the potential to be used in combination with other drugs to improve treatment outcomes. Another potential application is in the development of new materials for use in nuclear waste management. N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide has the ability to selectively separate actinides and lanthanides, which could be used to develop new materials for the storage and disposal of nuclear waste. Finally, further studies are needed to determine the long-term effects of N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide exposure and to develop safe handling procedures for its use in laboratory experiments.

Synthesis Methods

N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide can be synthesized through a multistep process involving the reaction of 3-chloro-2-methylbenzoyl chloride with pyridine-4-methanol followed by the reaction of the resulting intermediate with hydroxylamine hydrochloride. The final product is obtained through the reaction of the intermediate with 4-aminomethylpyridine.

Scientific Research Applications

N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide has been extensively used in scientific research for its chelating properties. It is commonly used in the separation of actinides and lanthanides in nuclear fuel reprocessing. N'-(3-chloro-2-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide has also been studied for its potential applications in the treatment of cancer and other diseases. It has been shown to have anti-tumor activity and has been used in the development of novel chemotherapy drugs.